Cas no 61466-26-0 (5H-[1]Benzopyrano[4,3-d]pyrimidin-5-ol, 2-amino-9-chloro-)

5H-[1]Benzopyrano[4,3-d]pyrimidin-5-ol, 2-amino-9-chloro- structure
61466-26-0 structure
Product name:5H-[1]Benzopyrano[4,3-d]pyrimidin-5-ol, 2-amino-9-chloro-
CAS No:61466-26-0
MF:C11H8ClN3O2
MW:249.653120994568
CID:478315
PubChem ID:12342583

5H-[1]Benzopyrano[4,3-d]pyrimidin-5-ol, 2-amino-9-chloro- Chemical and Physical Properties

Names and Identifiers

    • 5H-[1]Benzopyrano[4,3-d]pyrimidin-5-ol, 2-amino-9-chloro-
    • 2-amino-9-chloro-5H-chromeno[4,3-d]pyrimidin-5-ol
    • 61466-26-0
    • DTXSID90492197
    • 2-Amino-9-chloro-5H-[1]benzopyrano[4,3-d]pyrimidin-5-ol
    • Inchi: InChI=1S/C11H8ClN3O2/c12-5-1-2-8-6(3-5)9-7(10(16)17-8)4-14-11(13)15-9/h1-4,10,16H,(H2,13,14,15)
    • InChI Key: DAQDSLQRNYWFNS-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C=C1Cl)C3=NC(=NC=C3C(O2)O)N

Computed Properties

  • Exact Mass: 249.03064
  • Monoisotopic Mass: 249.0305042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 81.3Ų

Experimental Properties

  • PSA: 81.26

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